Cas no 1803756-27-5 (Methyl 3-cyano-5-hydroxy-2-(trifluoromethyl)benzoate)

• Product Name: Methyl 3-cyano-5-hydroxy-2-(trifluoromethyl)benzoate
• CAS No: 1803756-27-5
• MF: C₁₀H₆F₃NO₃
• MW: 245.15475320816
• CID: 4951980
• Update Time: 2023-08-22

Methyl 3-cyano-5-hydroxy-2-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-5-hydroxy-2-(trifluoromethyl)benzoate

• Inchi： 1S/C10H6F3NO3/c1-17-9(16)7-3-6(15)2-5(4-14)8(7)10(11,12)13/h2-3,15H,1H3
• InChI Key： NGMNKNYXPVHIQI-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=CC(=CC=1C(=O)OC)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 346
• XLogP3: 2
• Topological Polar Surface Area: 70.3